Cas no 1805303-77-8 (3-(Bromomethyl)-2-(difluoromethyl)pyridine-5-sulfonamide)

• Product Name: 3-(Bromomethyl)-2-(difluoromethyl)pyridine-5-sulfonamide
• CAS No: 1805303-77-8
• MF: C₇H₇BrF₂N₂O₂S
• MW: 301.108486413956
• CID: 4848395
• Update Time: 2025-05-20

3-(Bromomethyl)-2-(difluoromethyl)pyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-(difluoromethyl)pyridine-5-sulfonamide

• Inchi： 1S/C7H7BrF2N2O2S/c8-2-4-1-5(15(11,13)14)3-12-6(4)7(9)10/h1,3,7H,2H2,(H2,11,13,14)
• InChI Key： JTEZNJKMBUFGCX-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=NC=C(C=1)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 307
• XLogP3: 0.6
• Topological Polar Surface Area: 81.4

Additional information on 3-(Bromomethyl)-2-(difluoromethyl)pyridine-5-sulfonamide

Introduction to 3-(Bromomethyl)-2-(difluoromethyl)pyridine-5-sulfonamide (CAS No. 1805303-77-8)

3-(Bromomethyl)-2-(difluoromethyl)pyridine-5-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1805303-77-8, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine sulfonamide class, characterized by its pyridine core functionalized with a bromomethyl group at the 3-position and a difluoromethyl group at the 2-position, further enhanced by a sulfonamide moiety at the 5-position. The unique structural features of this molecule make it a valuable intermediate in the synthesis of biologically active agents, particularly in the development of novel therapeutic compounds.

The bromomethyl substituent at the 3-position of the pyridine ring introduces a highly reactive electrophilic center, facilitating nucleophilic substitution reactions that are pivotal in constructing more complex molecular architectures. This reactivity is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely employed in drug discovery to link different pharmacophoric units. The difluoromethyl group, on the other hand, is a well-documented pharmacophore that enhances metabolic stability, lipophilicity, and binding affinity to biological targets. Its presence in this compound suggests potential advantages in terms of pharmacokinetic properties and drug-like characteristics.

3-(Bromomethyl)-2-(difluoromethyl)pyridine-5-sulfonamide is also distinguished by the presence of a sulfonamide group at the 5-position of the pyridine ring. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The sulfonamide moiety can serve as a hydrogen bond acceptor, improving interactions with biological targets and enhancing binding affinity. Additionally, sulfonamides are often used to modulate enzyme activity and receptor binding, making them indispensable in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives with enhanced therapeutic profiles. The combination of reactive functional groups such as bromomethyl and difluoromethyl with the pharmacologically relevant sulfonamide moiety positions 3-(Bromomethyl)-2-(difluoromethyl)pyridine-5-sulfonamide as a versatile building block for drug discovery efforts. Researchers have leveraged this compound to synthesize inhibitors targeting various disease pathways, including enzyme inhibition and receptor modulation.

One notable application of this compound is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways and are frequently implicated in diseases such as cancer. By incorporating the pyridine sulfonamide scaffold into kinase inhibitors, researchers can achieve high selectivity and potency. The bromomethyl group allows for further derivatization via cross-coupling reactions to introduce additional pharmacophoric elements that enhance binding to the kinase active site. The difluoromethyl group contributes to metabolic stability and improves oral bioavailability, which are crucial factors for drug efficacy.

The sulfonamide group at the 5-position of 3-(Bromomethyl)-2-(difluoromethyl)pyridine-5-sulfonamide also plays a significant role in modulating biological activity. Sulfonamides can interact with biological targets through hydrogen bonding, dipole-dipole interactions, and other non-covalent forces. This versatility makes them ideal for designing molecules that can precisely target specific biological processes. For instance, sulfonamides have been successfully incorporated into drugs that inhibit bacterial enzymes like dihydropteroate synthase (DHPS), which is essential for folic acid synthesis in bacteria.

Advances in computational chemistry and high-throughput screening have accelerated the process of identifying promising candidates for further development. These techniques allow researchers to predict how different modifications of 3-(Bromomethyl)-2-(difluoromethyl)pyridine-5-sulfonamide will affect its biological activity and pharmacokinetic properties. By systematically exploring structural variations, scientists can optimize this compound into a lead molecule with improved therapeutic potential.

The synthesis of 3-(Bromomethyl)-2-(difluoromethyl)pyridine-5-sulfonamide involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the bromomethyl group typically involves halogenation followed by substitution reactions under controlled conditions to ensure high yield and purity. Similarly, the incorporation of the difluoromethyl group often relies on metal-catalyzed cross-coupling reactions or direct fluorination methods. The final step involves introducing the sulfonamide group through nucleophilic substitution or condensation reactions.

The synthetic strategies employed for preparing this compound highlight its importance as a versatile intermediate in pharmaceutical chemistry. The ability to modify its structure through various chemical transformations allows researchers to fine-tune its biological activity and pharmacokinetic properties. This flexibility is crucial for developing novel drugs that meet stringent criteria for efficacy, safety, and manufacturability.

In conclusion,3-(Bromomethyl)-2-(difluoromethyl)pyridine-5-sulfonamide (CAS No. 1805303-77-8) represents a significant advancement in medicinal chemistry due to its unique structural features and potential applications in drug development. Its combination of reactive functional groups with pharmacologically relevant moieties makes it an invaluable tool for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in pharmaceutical innovation.